Cas no 474554-80-8 (5-(Azidomethyl)-2-methylpyridine)

• Product Name: 5-(Azidomethyl)-2-methylpyridine
• CAS No: 474554-80-8
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 4714555
• PubChem ID: 22929783
• Update Time: 2025-06-08

5-(Azidomethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-2-methylpyridine
• CVXDQFFWZPXGQU-UHFFFAOYSA-N
• (6-methyl-3-pyridyl)methyl azide
• pyridine, 5-(azidomethyl)-2-methyl-
• 5-(Azidomethyl)-2-methylpyridine

• Inchi： 1S/C7H8N4/c1-6-2-3-7(4-9-6)5-10-11-8/h2-4H,5H2,1H3
• InChI Key： CVXDQFFWZPXGQU-UHFFFAOYSA-N
• SMILES： N1C=C(CN=[N+]=[N-])C=CC=1C

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-(Azidomethyl)-2-methylpyridine

Introduction to 5-(Azidomethyl)-2-methylpyridine (CAS No. 474554-80-8)

5-(Azidomethyl)-2-methylpyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With a CAS number of 474554-80-8, this compound belongs to the pyridine class, which is widely recognized for its role in medicinal chemistry. The presence of an azidomethyl group in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound’s molecular formula, C₇H₉N₃, reflects its composition of carbon, hydrogen, and nitrogen atoms. The azido functional group (–N₃) is a key feature that contributes to its reactivity, enabling various chemical transformations such as nucleophilic substitution and cycloaddition reactions. These properties make 5-(Azidomethyl)-2-methylpyridine a valuable building block for constructing more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in exploring the applications of pyridine derivatives in medicinal chemistry. Pyridine-based scaffolds are prevalent in many pharmacologically active agents due to their ability to interact with biological targets effectively. The introduction of an azidomethyl group enhances the compound’s utility by providing additional handles for further functionalization, allowing chemists to tailor its properties for specific applications.

One of the most compelling aspects of 5-(Azidomethyl)-2-methylpyridine is its potential use in the synthesis of heterocyclic compounds. Heterocycles are essential components of many drugs and natural products, and their structural diversity is crucial for achieving desired biological activities. The compound’s ability to serve as a precursor for constructing nitrogen-containing heterocycles has made it a subject of interest in academic and industrial research laboratories.

Recent studies have highlighted the role of azido compounds in drug discovery and development. The azido group can be selectively transformed into other functional groups, such as alcohols or amines, through well-established chemical protocols. This flexibility allows researchers to modify the structure of 5-(Azidomethyl)-2-methylpyridine in a controlled manner, enabling the exploration of new chemical space for therapeutic intervention.

The synthesis of 5-(Azidomethyl)-2-methylpyridine typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yields and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework efficiently.

From a computational chemistry perspective, 5-(Azidomethyl)-2-methylpyridine has been studied to understand its electronic properties and interactions with biological targets. Molecular modeling studies have provided insights into how this compound might bind to enzymes or receptors, offering a rational basis for designing derivatives with enhanced potency or selectivity. These computational approaches are increasingly integral to modern drug discovery pipelines.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. Compounds like 5-(Azidomethyl)-2-methylpyridine have been investigated for their potential roles in treating various diseases, including neurological disorders and infectious diseases. The ability to modify its structure allows for the optimization of pharmacokinetic and pharmacodynamic properties, which are critical factors in drug development.

In conclusion, 5-(Azidomethyl)-2-methylpyridine (CAS No. 474554-80-8) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for synthesizing complex bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.